Cas no 249728-64-1 (2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester)
249728-64-1 structure
Product Name:2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester
CAS No:249728-64-1
MF:C13H24O4
MW:244.327264785767
CID:2085926
Update Time:2023-11-22
2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester Chemical and Physical Properties
Names and Identifiers
-
- 2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester
- (1,3-Dimethylbutyl)malonic acid diethyl ester
- Diethyl 2-(4-methylpentan-2-yl)propanedioate
-
- Inchi： 1S/C13H24O4/c1-6-16-12(14)11(13(15)17-7-2)10(5)8-9(3)4/h9-11H,6-8H2,1-5H3
- InChI Key： RXNSNYVGDCGOCC-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(=O)OCC)C(C)CC(C)C)=O
Computed Properties
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 9
- Complexity: 230
- Topological Polar Surface Area: 52.6
2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D473510-5mg |
2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester |
249728-64-1 | 5mg |
$ 201.00 | 2023-09-07 | ||
| TRC | D473510-25mg |
2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester |
249728-64-1 | 25mg |
$ 775.00 | 2023-09-07 | ||
| TRC | D473510-100mg |
2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester |
249728-64-1 | 100mg |
$ 2317.00 | 2023-09-07 |
2-(1,3-Dimethylbutyl)propanedioic Acid 1,3-Diethyl Ester Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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